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Compound of Interest

Cyclopropyl 2-(4-
Compound Name:
methylphenyl)ethyl ketone

An In-depth Technical Guide to Cyclohexyl Phenyl Ketone (C13H160)

Introduction

Cyclohexyl phenyl ketone, with the chemical formula C13H160, is an aromatic ketone that
serves as a significant building block in organic synthesis and has applications in materials
science and biochemical research. Its structure, featuring a cyclohexyl ring and a phenyl ring
attached to a carbonyl group, makes it a subject of interest for researchers in various fields,
including drug development. This guide provides a comprehensive overview of its properties,
synthesis, and applications, tailored for researchers, scientists, and professionals in drug
development. The IUPAC name for this compound is cyclohexyl(phenyl)methanone[1].

Chemical and Physical Properties

The fundamental chemical and physical properties of cyclohexyl phenyl ketone are
summarized in the table below. This data is essential for its handling, characterization, and
application in experimental settings.
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Property Value Reference(s)

IUPAC Name cyclohexyl(phenyl)methanone [1]

Synonyms Benzoylcyclohexane, Phenyl e
cyclohexyl ketone

CAS Number 712-50-5 [3][4]

Molecular Formula C13H160 [31[5]

Molecular Weight 188.27 g/mol [41[5]

Appearance White powder/crystals

Melting Point 55-57 °C [1114]

Boiling Point 165-168 °C at 20 mmHg

Flash Point 113 °C (closed cup)

Density ~0.967 g/cm? (estimate)

Water Solubility

18.2 mg/L at 20 °C

LogP (Octanol/Water)

3.7

Experimental Protocols: Synthesis of Cyclohexyl

Phenyl Ketone

The synthesis of cyclohexyl phenyl ketone can be achieved through various methods. A

common and effective method is the Friedel-Crafts acylation of benzene with

cyclohexanecarbonyl chloride.

Synthesis via Friedel-Crafts Acylation

This protocol is based on the acylation of benzene using cyclohexanecarbonyl chloride in the

presence of a Lewis acid catalyst, such as aluminum trichloride[6][7][8].

Materials:

e Benzene
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Cyclohexanecarbonyl chloride

Anhydrous aluminum trichloride (AICI3)

Dilute hydrochloric acid (HCI)

Sodium bicarbonate (NaHCO3) solution

Anhydrous magnesium sulfate (MgSO4)

Reaction flask with a reflux condenser and a dropping funnel

Magnetic stirrer

Ice bath

Procedure:

Set up the reaction apparatus in a fume hood. Ensure all glassware is dry.
To the reaction flask, add benzene and cool the flask in an ice bath.
Slowly add anhydrous aluminum trichloride to the cooled benzene with stirring.

Add cyclohexanecarbonyl chloride dropwise from the dropping funnel to the stirred mixture.
The weight ratio of benzene, aluminum chloride, and cyclohexanecarbonyl chloride should
be approximately 9:3:3.26[7].

After the addition is complete, allow the reaction mixture to stir at a controlled temperature
(e.g., 15 °C) for at least 2.5 hours[7].

Upon completion of the reaction, carefully pour the reaction mixture over crushed ice and
add dilute hydrochloric acid to decompose the aluminum chloride complex.

Separate the organic layer and wash it sequentially with water, sodium bicarbonate solution,
and again with water.

Dry the organic layer over anhydrous magnesium sulfate.
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« Filter off the drying agent and remove the solvent (benzene) by distillation to obtain the crude
cyclohexyl phenyl ketone.

e The crude product can be further purified by vacuum distillation or recrystallization.

Applications in Research and Drug Development

Cyclohexyl phenyl ketone is recognized as a biochemical reagent for life science research[9]
[10]. Its derivatives have shown biological activity, suggesting the potential of the cyclohexyl
phenyl ketone scaffold in medicinal chemistry.

e Precursor for Photoinitiators: It is a key intermediate in the synthesis of 1-hydroxycyclohexyl
phenyl ketone, a widely used photoinitiator in UV-curable inks, coatings, and 3D printing
resins[7][11][12].

» Phototoxicity Studies: The compound has been utilized in studies to understand the
phototoxic effects of benzophenone-related molecules, where it was found to induce
photohaemolysis in human erythrocytes upon exposure to UVA radiation[1][4].

o Endocrine Disruption Potential: Cyclohexyl phenyl ketone is listed as a potential endocrine-
disrupting compound, which warrants further investigation into its environmental and health
impacts|[3].

» Scaffold for Drug Discovery: While direct applications in drug development are not
extensively documented, derivatives of the cyclohexyl phenyl ketone structure have been
explored. For instance, (4-phenyl-cyclohexyl)acetate derivatives have been investigated as
inhibitors of tyrosylprotein sulfotransferase 2 (TPST2) with potential anti-tumor activity in
immuno-oncology[13]. This highlights the potential of the core structure as a scaffold for
designing novel therapeutic agents.

Diagrams
Synthesis Workflow of Cyclohexyl Phenyl Ketone

The following diagram illustrates the general workflow for the synthesis of cyclohexyl phenyl
ketone via the Friedel-Crafts acylation route.
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Synthesis of Cyclohexyl Phenyl Ketone

Reactants:

- Benzene
- Cyclohexanecarbonyl Chloride
- Aluminum Trichloride (Catalyst)

Friedel-Crafts Acylation
(15 °C, >2.5 hours)

Reaction Workup:
1. Quenching with HCl/Ice
2. Extraction
3. Washing

Purification:
- Distillation/Recrystallization

Final Product:
Cyclohexyl Phenyl Ketone

Click to download full resolution via product page

Caption: Workflow for the synthesis of cyclohexyl phenyl ketone.

Logical Relationship of Cyclohexyl Phenyl Ketone
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This diagram shows the logical relationship of cyclohexyl phenyl ketone as a precursor to a
commercially significant photoinitiator.

Chemical Lineage of Cyclohexyl Phenyl Ketone

Precursors:
- Cyclohexanecarboxylic Acid
- Benzene

———— —— —

" Friedel-Crafts Acylation :)

-~ -
e e i —————

Cyclohexyl Phenyl Ketone
(Intermediate)

1-Hydroxycyclohexyl Phenyl Ketone
(Photoinitiator)

Click to download full resolution via product page

Caption: Relationship of cyclohexyl phenyl ketone to its precursor and derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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